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2-Chloro-6-morpholinonicotinic

acid

Cat. No.: B1469763 Get Quote

Application Notes and Protocols: Synthesis of 2-
Morpholinonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis of 2-

morpholinonicotinic acid, a valuable intermediate in the development of pharmaceuticals. The

primary synthetic route involves a three-step process starting from the readily available 2-

chloronicotinic acid. This method is highlighted by its high yield and straightforward procedures.

Overview of Synthetic Pathway
The synthesis of 2-morpholinonicotinic acid from 2-chloronicotinic acid proceeds through three

key steps:

Esterification: The carboxylic acid group of 2-chloronicotinic acid is first protected as a methyl

ester.

Nucleophilic Aromatic Substitution: The chloro group at the 2-position of the pyridine ring is

displaced by morpholine.

Hydrolysis: The methyl ester is hydrolyzed to yield the final product, 2-morpholinonicotinic

acid.
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This synthetic approach is efficient, with a reported overall yield of 93%.[1][2][3]

Experimental Protocols
The following protocols are based on established synthetic methods.[1][2][3]

Step 1: Synthesis of Methyl 2-chloronicotinate
Materials:

2-chloronicotinic acid

Oxalyl chloride ((COCl)₂)

N,N-Dimethylformamide (DMF)

Triethylamine

Methanol (CH₃OH)

Anhydrous solvent (e.g., Dichloromethane)

Procedure:

In a round-bottom flask under an inert atmosphere, suspend 2-chloronicotinic acid in an

anhydrous solvent.

Add a catalytic amount of DMF.

Slowly add oxalyl chloride to the suspension at room temperature. The reaction mixture is

typically stirred for 2-3 hours until the evolution of gas ceases.

Remove the solvent and excess oxalyl chloride under reduced pressure.

Dissolve the resulting crude acid chloride in an anhydrous solvent and cool the solution in an

ice bath.

Slowly add a solution of methanol and triethylamine in the same solvent.
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Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

Wash the reaction mixture with water and saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain methyl 2-chloronicotinate.

Step 2: Synthesis of Methyl 2-morpholinonicotinate
Materials:

Methyl 2-chloronicotinate

Morpholine

Solvent (e.g., Dioxane or DMF)

Procedure:

Dissolve methyl 2-chloronicotinate in a suitable solvent in a sealed reaction vessel.

Add an excess of morpholine to the solution.

Heat the reaction mixture at a specified temperature (e.g., 100 °C) for several hours.[1]

Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product, if necessary, by column chromatography to yield methyl 2-

morpholinonicotinate.

Step 3: Synthesis of 2-Morpholinonicotinic Acid
Materials:

Methyl 2-morpholinonicotinate
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Hydrochloric acid (HCl)

Water

Procedure:

To the crude or purified methyl 2-morpholinonicotinate, add a solution of hydrochloric acid in

water.

Heat the mixture to reflux (approximately 100 °C) and maintain for several hours until the

hydrolysis is complete.[1]

Monitor the reaction by TLC or LC-MS.

Cool the reaction mixture in an ice bath to induce precipitation of the product.

Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 2-

morpholinonicotinic acid.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-

morpholinonicotinic acid and its intermediates.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Yield (%)

Mass
Spectrometry
(ESI-MS)
[M+H]⁺

Methyl 2-

chloronicotinate
C₇H₆ClNO₂ 171.58 - 171.0

Methyl 2-

morpholinonicoti

nate

C₁₁H₁₄N₂O₃ 222.24 96
208.1 (for the

acid)

2-

Morpholinonicoti

nic acid

C₁₀H₁₂N₂O₃ 208.21 93 (overall) 208.1
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Note: The yield for methyl 2-morpholinonicotinate is reported for the combined steps of its

formation and subsequent hydrolysis to the final product. The mass spectrometry data for the

hydrolyzed product is provided in the reference.[3]

Visualized Workflow
The following diagram illustrates the synthetic workflow for the preparation of 2-

morpholinonicotinic acid.

2-Chloronicotinic Acid Methyl 2-chloronicotinate

 (COCl)₂, DMF
CH₃OH, Et₃N Methyl 2-morpholinonicotinate Morpholine 2-Morpholinonicotinic Acid HCl, H₂O, 100°C 

Click to download full resolution via product page

Caption: Synthetic pathway for 2-morpholinonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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